Cas no 1804290-90-1 (Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate)

• Product Name: Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate
• CAS No: 1804290-90-1
• MF: C₁₄H₁₇FO₄
• MW: 268.280788183212
• CID: 4956272
• Update Time: 2025-09-27

Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate

• Inchi： 1S/C14H17FO4/c1-3-18-13(16)8-6-10-9-11(5-7-12(10)15)14(17)19-4-2/h5,7,9H,3-4,6,8H2,1-2H3
• InChI Key： CUAXZLDYUHUCID-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OCC)C=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate

Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate: A Comprehensive Overview

Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate, with the CAS number 1804290-90-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

The molecular structure of Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate is defined by a benzoate ester group attached to a fluorinated aromatic ring. The presence of the fluorine atom at the para position introduces unique electronic properties, which can influence the compound's reactivity and bioavailability. The ethoxy group and oxo group within the propyl chain further enhance the compound's versatility, making it a promising candidate for various chemical transformations. Recent studies have explored the role of such functional groups in modulating the pharmacokinetic profiles of drugs, highlighting their importance in drug design.

One of the key aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to synthesize Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate, often employing esterification reactions or nucleophilic substitutions. These methods not only ensure high yields but also allow for precise control over the product's purity and stereochemistry. The use of advanced catalysts and reaction conditions has further optimized these processes, making them more environmentally friendly and cost-effective. Such advancements underscore the importance of green chemistry principles in modern synthetic strategies.

The physical properties of Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied to determine its suitability for various applications. For instance, its solubility in organic solvents makes it an ideal candidate for use in organic reactions or as a precursor in material synthesis. Recent research has also focused on its thermal stability, which is crucial for applications involving high temperatures or prolonged exposure to heat.

In terms of biological activity, Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate has shown potential as a lead compound in drug discovery programs. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored through computational modeling and in vitro assays. These studies have revealed promising results, particularly in anti-inflammatory and anticancer drug development. The fluorine atom's role in enhancing bioavailability and reducing metabolic liabilities has been a focal point of recent investigations.

The environmental impact of this compound is another critical area of study. Researchers have evaluated its biodegradability and toxicity to aquatic organisms to assess its potential risks to ecosystems. Results indicate that under controlled conditions, Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate exhibits moderate biodegradability, suggesting that it can be safely managed in industrial settings with proper waste disposal protocols.

Looking ahead, ongoing research aims to further elucidate the mechanisms underlying the compound's biological effects. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are being employed to gain deeper insights into its molecular interactions. Additionally, efforts are underway to explore its application in novel areas such as nanotechnology and polymer science.

In conclusion, Ethyl 3-(3-ethoxy-3-oxopropyl)-4-fluorobenzoate, with CAS number 1804290901, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and pharmacology.